Cas no 93255-97-1 (1,1,2,2-Cyclopropanetetracarbonitrile,3-(3-nitrophenyl)-)

• Product Name: 1,1,2,2-Cyclopropanetetracarbonitrile,3-(3-nitrophenyl)-
• CAS No: 93255-97-1
• MF: C₁₃H₅N₅O₂
• MW: 263.211101293564
• CID: 814347
• PubChem ID: 263716
• Update Time: 2025-04-19

1,1,2,2-Cyclopropanetetracarbonitrile,3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclopropanetetracarbonitrile,3-(3-nitrophenyl)-
• 3-(3-nitrophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
• NSC98379
• NSC-98379
• DTXSID60294842
• 93255-97-1

• Inchi： 1S/C13H5N5O2/c14-5-12(6-15)11(13(12,7-16)8-17)9-2-1-3-10(4-9)18(19)20/h1-4,11H
• InChI Key： VYEWLDFXTXNLRY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C(C#N)(C#N)C1(C#N)C#N)=O

Computed Properties

• Exact Mass: 263.044324
• Monoisotopic Mass: 263.044324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 0.6

Experimental Properties

• Density: 1.5
• Boiling Point: 637.5°C at 760 mmHg
• Flash Point: 339.4°C
• Refractive Index: 1.641